Benzedrone
Overview
Description
Benzedrone, also known as 4-MBC, is a designer drug that has been found since 2010 as an ingredient in a number of “bath salt” mixes sold as recreational drugs . It is an analog of mephedrone characterized by the replacement of the amino methyl group with a benzyl moiety .
Molecular Structure Analysis
Benzedrone has a molecular formula of C17H19NO . It consists of a benzene ring attached to a ketone group and a benzylamino group . The detailed 3D molecular structure can be found in various chemical databases .Chemical Reactions Analysis
While specific chemical reactions involving Benzedrone are not explicitly mentioned in the available literature, it’s worth noting that benzene derivatives like Benzedrone often undergo reactions such as electrophilic substitution .Scientific Research Applications
Neurobiology and Behavioral Studies
- Benzedrone has been historically significant in the study and treatment of Attention Deficit Disorder with Hyperactivity (ADHD). It was one of the earliest neuropharmacological agents used for ADHD since the 1930s. The stimulant property of Benzedrone has been a key factor in its application in this field, contributing to the understanding of ADHD treatment and management (Zametkin & Rapoport, 1987).
- Studies on the behavior of children receiving Benzedrone have been conducted, noting significant improvements in school performance and changes in emotional states. These findings have been instrumental in understanding the drug's impact on children's psychological and behavioral aspects (Bradley, 1937).
Pharmacology and Drug Development
- Benzedrone has played a role in advancing pharmacological research, particularly in relation to its impact on cognitive functions and the central nervous system. This has contributed to a deeper understanding of stimulant drugs and their physiological effects (Guttmann & Sargant, 1937).
- The drug has been a subject of research in the context of toxicology, particularly in understanding the metabolic pathways and effects of synthetic cathinones. This research is crucial for regulatory decisions and safety assessments of similar compounds (Mueller & Rentsch, 2012).
properties
IUPAC Name |
2-(benzylamino)-1-(4-methylphenyl)propan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO/c1-13-8-10-16(11-9-13)17(19)14(2)18-12-15-6-4-3-5-7-15/h3-11,14,18H,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWHZRPBDEAQYDE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C(C)NCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401017094 |
Source
|
| Record name | Benzedrone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401017094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzedrone | |
CAS RN |
1225617-75-3 |
Source
|
| Record name | Benzedrone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1225617-75-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzedrone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1225617753 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzedrone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401017094 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | BENZEDRONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V6Z5G5VE87 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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